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Compound of Interest

2-((4-Aminopentyl)
Compound Name:
(ethyl)lamino)ethanol

Cat. No.: B151410

Technical Guide: 2-((4-Aminopentyl)
(ethyl)amino)ethanol

Disclaimer: The compound 2-((4-Aminopentyl)(ethyl)amino)ethanol is a synthetic molecule
and is not known to occur naturally.[1] This technical guide provides an overview of its chemical
properties, synthesis, and applications based on available scientific and technical information.

Chemical Identity and Properties

2-((4-Aminopentyl)(ethyl)amino)ethanol, with the CAS number 69559-11-1, is an organic
compound classified as a substituted amino alcohol.[1] It is primarily recognized for its role as a
key intermediate in the synthesis of various pharmaceutical compounds.[1][2][3][4]

Table 1: Physicochemical Properties of 2-((4-Aminopentyl)(ethyl)amino)ethanol
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Property Value Source
Molecular Formula C9H22N20 [1112]1[5]
Molecular Weight 174.28 g/mol [2][5]

Colorless to pale yellow
Appearance ] o [11[2]
viscous liquid

Odor Faint amine-like [1]
Boiling Point 93 °C at 0.6 Torr [2]
Density 0.935 g/cm?3 [2]
Refractive Index 1.470-1.474 [2]

- Soluble in polar solvents like
Solubility [1]
water and ethanol

pKa (Predicted) 14.76 £ 0.10 [1112]

Synthesis and Manufacturing
This compound is produced exclusively through industrial chemical synthesis and was first
developed in the late 20th century during research into substituted polyamine derivatives.[1]

A common synthetic route involves a multi-step process:[1]

o Alkylation: The synthesis typically begins with the alkylation of ethylamine or a similar
primary amine. This is achieved using a protected aminopentyl chloride.

» Nucleophilic Substitution: The resulting intermediate then undergoes nucleophilic substitution
with ethanolamine under basic conditions to yield 2-((4-Aminopentyl)(ethyl)amino)ethanol.

¢ Industrial Conditions: On an industrial scale, this synthesis is performed under controlled
temperature and pressure, often utilizing phase-transfer catalysis to improve reaction
efficiency.[1]
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Caption: General synthetic workflow for 2-((4-Aminopentyl)(ethyl)amino)ethanol.

Applications in Drug Development

The primary application of 2-((4-Aminopentyl)(ethyl)amino)ethanol is as a crucial building
block in the pharmaceutical industry.[1][3]

It is a well-documented intermediate in the synthesis of Hydroxychloroquine, an established
antimalarial and antirheumatic drug.[4] The compound is also referred to as
"Hydroxychloroquine Side Chain" or "Hydroxynovaldiamine" in this context.[2][4]

Researchers have utilized this compound to synthesize novel derivatives with potential
biological activities. For example, it has been condensed with quinoline-based aldehydes to
create new molecules that are being investigated for antimicrobial and antihypertensive
properties.[6]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b151410?utm_src=pdf-body-img
https://www.benchchem.com/product/b151410?utm_src=pdf-body
https://www.benchchem.com/product/b151410?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-4-aminopentyl-ethyl-amino-et-dic26598.html
https://cymitquimica.com/cas/69559-11-1/
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-4-amino-pentyl-ethylamino-ethanol-c9h22n2o-cas-no-69559-11-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9495753.htm
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-4-amino-pentyl-ethylamino-ethanol-c9h22n2o-cas-no-69559-11-1.html
https://ijppr.humanjournals.com/wp-content/uploads/2017/01/7.Synthesis_of__Novel_N-_2-morpholin-4-yl-_quinoline-3-yl__methyl2-_4-aminopentyl_ethyl_amino__ethanol_Derivaties.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Intermediates

o o Synthetic Process Active Pharmaceutical Ingredient (API)
Quinoline Derivative

Chemical Condensation
& Reduction

Novel Pharmaceutical Compound
(e.g., Hydroxychloroquine Analog)

2-((4-Aminopentyl)(ethyl)amino)ethanol

Click to download full resolution via product page

Caption: Role as a building block in pharmaceutical synthesis.

Other Industrial Uses

Beyond pharmaceuticals, 2-((4-Aminopentyl)(ethyl)amino)ethanol is also employed in the
chemical manufacturing sector. It is used in the formulation of certain surfactants and corrosion
inhibitors.[1]

Safety and Toxicology

Toxicological data for this specific compound is limited. However, based on its structural
similarity to other aliphatic polyamines, it is presumed to have moderate toxicity if ingested or
inhaled.[1] Prolonged skin contact may cause irritation or sensitization.[1] The Globally
Harmonized System (GHS) classifications include warnings for being harmful if swallowed or
inhaled and for causing severe skin burns and eye damage.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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